Cas no 1040631-43-3 (1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine)

• Product Name: 1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine
• CAS No: 1040631-43-3
• MF: C₁₄H₁₇N₃S
• MW: 259.369881391525
• MDL: MFCD11007747
• CID: 5046097
• PubChem ID: 43841555
• Update Time: 2025-10-05

1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine
• 4-phenyl-2-(piperazin-1-ylmethyl)-1,3-thiazole
• SBB045282
• 4-phenyl-2-(piperazinylmethyl)-1,3-thiazole
• 1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine

• MDL： MFCD11007747
• Inchi： 1S/C14H17N3S/c1-2-4-12(5-3-1)13-11-18-14(16-13)10-17-8-6-15-7-9-17/h1-5,11,15H,6-10H2
• InChI Key： JHWGCAPAMGVUHG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.8
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine

1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine: A Comprehensive Overview

The compound with CAS No. 1040631-43-3, commonly referred to as 1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-phenyl-1,3-thiazole moiety. The piperazine core is a six-membered ring containing two nitrogen atoms, while the thiazole ring is a five-membered heterocycle consisting of sulfur and nitrogen atoms. The presence of a phenyl group further enhances the molecule's complexity and potential for diverse applications.

Recent studies have highlighted the importance of heterocyclic compounds like 1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine in drug discovery. The combination of piperazine and thiazole rings provides a versatile platform for exploring novel pharmacological activities. For instance, researchers have investigated the compound's potential as a neuroprotective agent, demonstrating its ability to modulate oxidative stress and inflammation in neuronal cells. These findings suggest that the compound could be a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 1-[(4-Phenyl-1,3-thiazol-2-yl)methyl]piperazine has also been explored for its role in catalytic processes. The thiazole ring's sulfur atom imparts unique electronic properties that make the compound an effective ligand in transition metal-catalyzed reactions. Recent research has shown that the compound can enhance the catalytic efficiency of palladium complexes in cross-coupling reactions, which are critical in organic synthesis.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only improves the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

From an analytical standpoint, 1040631-43-3 has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses confirm the compound's molecular structure and purity, which are essential for ensuring consistent performance in various applications. Furthermore, computational studies using density functional theory (DFT) have provided insights into the molecule's electronic structure and reactivity, paving the way for rational design of related compounds with enhanced properties.

One area where this compound shows particular promise is in biomedical imaging. The thiazole moiety's ability to act as a fluorescent probe has been leveraged to develop new contrast agents for imaging applications. Recent experiments have demonstrated that 1040631-43-3 can serve as a sensitive indicator for pH changes in biological systems, making it a valuable tool for real-time monitoring of cellular processes.

In conclusion, 1040631-43, or 1-[ (4-PHENYL - 1 , 3 - THIAZOL - 2 - YL ) METHYL ] PIPERAZINE, represents a versatile molecule with wide-ranging applications in chemistry and biology. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future research and development efforts across multiple disciplines.